Cas no 2228505-62-0 (1-(5-methylpyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(5-methylpyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2228505-62-0
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 6085099
• PubChem ID: 165857726
• Update Time: 2025-10-28

1-(5-methylpyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylpyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid
• 2228505-62-0
• EN300-1816795

• Inchi： 1S/C13H15NO3/c1-9-6-10(8-14-7-9)13(12(16)17)4-2-11(15)3-5-13/h6-8H,2-5H2,1H3,(H,16,17)
• InChI Key： SBCSJKIJWIQKMD-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NC=C(C)C=2)CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.3Ų

Additional information on 1-(5-methylpyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid

1-(5-Methylpyridin-3-yl)-4-oxocyclohexane-1-carboxylic Acid: A Comprehensive Overview

The compound 1-(5-methylpyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2228505-62-0) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclohexanecarboxylic acids, which are known for their versatile structures and functional groups. The presence of a pyridine ring, specifically a 5-methylpyridin-3-yl group, introduces unique electronic and steric properties, making this compound a valuable substrate for further research and development.

Recent studies have highlighted the importance of cyclohexanecarboxylic acids in drug design, particularly in the development of anti-inflammatory and analgesic agents. The 4-oxo group in this compound contributes to its ability to participate in various biochemical reactions, such as oxidation and reduction processes. Additionally, the 5-methylpyridin-3-yl substituent enhances the molecule's stability and bioavailability, making it a promising candidate for pharmacological applications.

One of the most notable advancements in the synthesis of 1-(5-methylpyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid involves the use of microwave-assisted organic synthesis (MAOS). This method has been shown to significantly reduce reaction times while maintaining high yields and purity levels. Researchers have also explored the use of green chemistry principles in the production of this compound, emphasizing the importance of sustainable practices in modern chemical manufacturing.

The structural features of this compound make it an ideal candidate for exploring cyclohexanone derivatives in medicinal chemistry. The carboxylic acid group provides opportunities for further functionalization, such as esterification or amidation, which can enhance its pharmacokinetic properties. Furthermore, the pyridine ring introduces aromaticity and electron-withdrawing effects, which can influence the compound's interaction with biological targets.

In terms of biological activity, 1-(5-methylpyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid has shown potential as a modulator of enzyme activity. Recent experiments have demonstrated its ability to inhibit certain proteases involved in inflammatory pathways, suggesting its potential role in treating conditions such as arthritis and other inflammatory diseases. Additionally, its ability to act as a substrate for cytochrome P450 enzymes makes it a valuable tool in studying drug metabolism.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic aromatic substitution, oxidation reactions, and cyclization steps. The use of chiral catalysts has also been explored to enhance enantioselectivity in key steps of the synthesis. These advancements not only improve the overall efficiency of the process but also pave the way for large-scale production.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of this compound. These methods provide critical insights into the molecular integrity and stereochemistry of 1-(5-methylpyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid, ensuring its reliability for both research and commercial applications.

In conclusion, 1-(5-methylpyridin-3-yl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2228505-62